Cas no 106184-50-3 (Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-)
106184-50-3 structure
Product Name:Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
CAS No:106184-50-3
MF:C28H16N2O2
MW:412.438846588135
CID:1173059
PubChem ID:13544586
Update Time:2025-04-20
Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
- 2-(4-benzo[g][1,3]benzoxazol-2-ylphenyl)benzo[g][1,3]benzoxazole
- 106184-50-3
- 2,2'-(1,4-Phenylene)bis(naphtho[2,1-d][1,3]oxazole)
- DTXSID00543361
-
- Inchi: 1S/C28H16N2O2/c1-3-7-21-17(5-1)13-15-23-25(21)31-27(29-23)19-9-11-20(12-10-19)28-30-24-16-14-18-6-2-4-8-22(18)26(24)32-28/h1-16H
- InChI Key: AIUWYCZCLJOKEP-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)C2=NC3=CC=C4C=CC=CC4=C3O2)=NC2=CC=C3C=CC=CC3=C12
Computed Properties
- Exact Mass: 412.12128
- Monoisotopic Mass: 412.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 2
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.06
Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
106184-50-3 (Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-) Related Products
- 5089-22-5(1,4-Bis(2-benzoxazolyl)naphthalene)
- 7420-86-2(5-Methyl-2-phenylbenzoxazole)
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- 833-50-1(2-Phenylbenzoxazole)
- 59049-84-2(1,3-Bis(benzo[d]oxazol-2-yl)benzene)
- 63310-10-1(Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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